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Compound Name: Methyl-1-etiocholenolol
CAS No.: 13974-35-1
Cat. No.: B12717395
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl-1-etiocholenolol is a synthetic anabolic-androgenic steroid (AAS) that has garnered
interest within the scientific and drug development communities. Structurally, it is a derivative of
androstane. In practical application, it is recognized primarily as a prohormone, or a precursor,
to the potent synthetic androgen, Methyl-1-testosterone (M1T). The biological activity and
metabolic fate of Methyl-1-etiocholenolol are therefore intrinsically linked to its conversion to
ML1T. This guide provides a comprehensive overview of the chemical identity, biological activity,
metabolism, and analytical methodologies associated with Methyl-1-etiocholenolol and its
active metabolite.

Chemical Identification
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Identifier Value

Common Name Methyl-1-etiocholenolol

(3B,50,17p)-17-methyl-androst-1-ene-3,17-

IUPAC Name diol[1]

CAS Number 13974-35-1[1][2]
Molecular Formula C20H3202[1][2]
Molecular Weight 304.5 g/mol [1][2]

Biological Activity and Mechanism of Action

The primary mechanism of action for Methyl-1-etiocholenolol is its metabolic conversion to
Methyl-1-testosterone (M1T), a potent agonist of the androgen receptor (AR).[3] M1T exhibits
both strong anabolic and androgenic effects.

Androgen Receptor Signaling Pathway

The androgenic effects of M1T are mediated through the canonical androgen receptor signaling
pathway. Upon entering the cell, M1T binds to the androgen receptor located in the cytoplasm.
This binding event triggers a conformational change in the receptor, leading to the dissociation
of heat shock proteins. The activated receptor-ligand complex then translocates to the nucleus,
where it dimerizes and binds to specific DNA sequences known as androgen response
elements (ARES) in the promoter regions of target genes. This binding initiates the transcription
of genes responsible for the anabolic and androgenic effects observed.
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Androgen Receptor Signaling Pathway for M1T.

Metabolism

Methyl-1-etiocholenolol itself is a prohormone and is metabolized to the active compound
Methyl-1-testosterone. M1T is resistant to metabolic degradation due to its 17a-methyl group,
which hinders hepatic breakdown.[1] Studies in both rats and humans have identified several
metabolites of M1T that are excreted in the urine.[3]

Identified Metabolites of Methyl-1-testosterone in Human and Rat Urine:[3]

Metabolite Found in
17a-methyl-5a-androst-1-ene-3a,173-diol Human
17a-methyl-5a-androstane-3a,173-diol Human, Rat
17-epimers of the above diols Human

17B3-hydroxymethyl-17a-methyl-18-nor-5a-

] Human
androsta-1,13-dien-3-one
17-epimer of the above Human
A hydroxylated metabolite of M1T Rat
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Experimental Protocols
Synthesis of Methyl-1-etiocholenolol

While specific industrial synthesis protocols are proprietary, a potential laboratory synthesis can
be inferred from general steroid chemistry principles. A plausible route starts from a
commercially available steroid precursor like etiocholanolone. The synthesis would likely
involve a multi-step process including:

Protection of the 3-hydroxyl group: To prevent unwanted side reactions.

« Introduction of the 1-ene double bond: This can be achieved through various methods, such
as bromination followed by dehydrobromination.

o Methylation at the 17-position: Typically accomplished using a Grignard reagent, such as
methylmagnesium bromide, which attacks the 17-keto group.

o Deprotection of the 3-hydroxyl group: Removal of the protecting group to yield the final diol
product.

In Vitro Androgen Receptor Transactivation Assay
(Yeast-Based)

This assay is used to determine the androgenic potential of a compound by measuring its
ability to activate the androgen receptor.

Objective: To assess the ability of Methyl-1-testosterone to activate the human androgen
receptor in a yeast-based reporter gene assay.

Methodology:

¢ Yeast Strain: A genetically modified strain of Saccharomyces cerevisiae is used. This strain
co-expresses the human androgen receptor (hAR) and a reporter gene (e.g., lacZ, encoding
B-galactosidase) under the control of an androgen-responsive promoter.

o Culture Preparation: A single colony of the yeast is used to inoculate a selective growth
medium. The culture is grown overnight at 30°C with shaking.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12717395/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-1-etiocholenolol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12717395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Assay Plate Setup: The overnight culture is diluted to a specific optical density. Aliquots of
the diluted yeast culture are added to the wells of a 96-well microtiter plate.

o Compound Exposure: Test compounds (e.g., Methyl-1-testosterone) and a reference
androgen (e.g., dihydrotestosterone) are dissolved in a suitable solvent (e.g., DMSO) and
added to the wells in a serial dilution. A solvent control is also included.

 Incubation: The plate is incubated for 24-48 hours at 30°C to allow for receptor activation
and reporter gene expression.

» Signal Detection: The activity of the reporter enzyme (e.g., B-galactosidase) is measured.
For a colorimetric assay, a substrate that produces a colored product upon cleavage by the
enzyme is added, and the absorbance is read using a microplate reader.

o Data Analysis: The response is plotted against the compound concentration to generate a
dose-response curve, from which parameters like the EC50 (half-maximal effective
concentration) can be calculated.

In Vivo Hershberger Assay (Rat Model)

The Hershberger assay is a short-term in vivo screening test to evaluate the androgenic or anti-
androgenic properties of a substance.

Objective: To determine the androgenic and anabolic activity of Methyl-1-testosterone in a
castrated rat model.

Methodology:

e Animal Model: Peripubertal male rats are castrated to remove the endogenous source of
androgens.

» Acclimation and Dosing: Following a post-operative recovery period, the animals are
randomly assigned to treatment groups. The test compound is administered daily for 10
consecutive days, typically by oral gavage or subcutaneous injection. A vehicle control group
and a positive control group (treated with a reference androgen like testosterone propionate)
are included.
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» Necropsy and Tissue Collection: Approximately 24 hours after the final dose, the animals are
euthanized. Five androgen-dependent tissues are carefully dissected and weighed: the
ventral prostate, seminal vesicles (including coagulating glands and fluids), levator ani-
bulbocavernosus muscle, Cowper's glands, and the glans penis.

o Data Analysis: The weights of the androgen-dependent tissues from the treated groups are
compared to the vehicle control group using statistical analysis. A significant increase in
tissue weights indicates androgenic activity.
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Workflow for the Hershberger Assay.
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Quantitative Data

While the literature describes Methyl-1-testosterone as a potent androgen, specific quantitative
data for Methyl-1-etiocholenolol and M1T are not readily available in publicly accessible peer-
reviewed publications. The following table summarizes the qualitative findings.

Assay Compound Result

Yeast AR Transactivation Methyl-1-testosterone Potent androgenic activity

Dose-dependent increase in
Hershberger Assay (rat) Methyl-1-testosterone prostate and levator ani

muscle weight

Conclusion

Methyl-1-etiocholenolol is a synthetic steroid that functions as a prohormone to the highly
potent androgen, Methyl-1-testosterone. Its biological effects are mediated through the
activation of the androgen receptor by M1T. While its potent anabolic and androgenic
properties have been demonstrated in preclinical models, a comprehensive set of quantitative
data on its potency, pharmacokinetics, and toxicology is not extensively documented in the
scientific literature. The experimental protocols described herein provide a framework for the
further characterization of this and related compounds. This guide serves as a foundational
resource for researchers and professionals in the field of drug development and steroid
biochemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl-1-
etiocholenolol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12717395/docs#an-in-depth-technical-guide-to-
methyl-1-etiocholenolol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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